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Compound of Interest

Compound Name: S63845

Cat. No.: B610636 Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

protocols and troubleshooting advice for preparing S63845 stock solutions in DMSO.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of S63845 in DMSO?

A1: The reported solubility of S63845 in DMSO varies across different suppliers, but it is

generally considered to have good solubility. Concentrations ranging from 30 mg/mL to as high

as 100 mg/mL have been reported.[1][2] For practical purposes, preparing a stock solution in

the range of 33-54 mg/mL is a reliable starting point.[3][4] Always refer to the manufacturer's

product data sheet for specific lot information.

Q2: How should I store the S63845 powder and my DMSO stock solution?

A2: Solid S63845 powder should be stored at -20°C for long-term stability.[3] Once dissolved in

DMSO, the stock solution should be aliquoted into smaller volumes to avoid repeated freeze-

thaw cycles and stored at -20°C or -80°C.[5][6][7] For storage up to a month, -20°C is

acceptable; for longer periods (6 months or more), -80°C is recommended.[6][8][9] It is also

advisable to protect the stock solution from light.[6][8][9]

Q3: My S63845 is not dissolving completely in DMSO. What should I do?
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A3: If you encounter solubility issues, you can try gentle warming and sonication.[10] Warm the

solution at 37°C for approximately 10 minutes and/or use an ultrasonic bath for a short period.

[5] These methods can help break down any precipitates and facilitate dissolution.

Q4: Why might the solubility of S63845 be lower than what is stated on the datasheet?

A4: A common reason for reduced solubility is the use of DMSO that has absorbed moisture.[1]

DMSO is hygroscopic and can readily absorb water from the atmosphere, which can negatively

impact the solubility of many compounds. Always use fresh, anhydrous, research-grade DMSO

for the best results.[1]

Q5: What is the maximum recommended concentration of DMSO for in vitro cell-based

assays?

A5: To avoid solvent-induced cytotoxicity, the final concentration of DMSO in your cell culture

medium should be kept as low as possible, typically below 0.5%.[7] Many researchers aim for a

final concentration of 0.1% or less, as higher concentrations can affect cellular functions.[11]

Data Summary
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Supplier/Source
Reported Solubility
(mg/mL)

Molar
Concentration
(mM)

Notes

APExBIO ≥41.45 ≥50.0 -

Selleck Chemicals 100 120.58
Recommends using

fresh DMSO.[1]

TargetMol 33.33 40.19
Sonication is

recommended.[3]

MedChemExpress 33.33 40.19 Requires ultrasonic.[8]

Cayman Chemical 30 36.18 -

MedKoo Biosciences 54.44 65.65 -

MedChemExpress

(Isomer)
300 361.77

For the (S,R)-isomer.

[9]

Molecular Weight of S63845 is 829.26 g/mol .[5][8]

Experimental Protocols
Protocol: Preparation of a 10 mM S63845 Stock Solution
in DMSO
This protocol provides a method for preparing a commonly used 10 mM stock solution.

Materials:

S63845 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:
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Pre-weighing (Optional but Recommended): If starting from a larger amount of powder,

accurately weigh out the desired mass of S63845 in a sterile tube. For example, to make 1

mL of a 10 mM solution, you would need 8.29 mg of S63845.

Calculation: 1 mL * (1 L / 1000 mL) * (10 mmol / 1 L) * (829.26 g / 1 mol) * (1 mol / 1000

mmol) * (1000 mg / 1 g) = 8.29 mg

Reconstitution: Add the calculated volume of anhydrous DMSO to the vial containing the

S63845 powder. To prepare a 10 mM stock from 1 mg of S63845, you would add 120.6 µL of

DMSO.

Dissolution: Vortex the solution thoroughly. If the compound does not fully dissolve, follow the

troubleshooting steps below.

Troubleshooting Dissolution:

Gently warm the vial in a 37°C water bath for 5-10 minutes.[5]

Place the vial in an ultrasonic bath for a few minutes to aid dissolution.[8]

Aliquoting and Storage: Once the S63845 is completely dissolved, aliquot the stock solution

into smaller, single-use volumes in sterile tubes. Store the aliquots at -20°C for short-term

storage (up to 1 month) or at -80°C for long-term storage (6+ months).[6][8][9] This prevents

degradation from multiple freeze-thaw cycles.[7]

Visual Workflow
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Caption: Workflow for preparing S63845 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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